N-(furan-2-ylmethyl)-N,2-dimethylpropanamide

• IUPAC Name: N-(furan-2-ylmethyl)-N,2-dimethylpropanamide
• InChI: InChI=1S/C10H15NO2/c1-8(2)10(12)11(3)7-9-5-4-6-13-9/h4-6,8H,7H2,1-3H3
• InChI Key: ZGFADOWBAOFKSL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N(C)CC1=CC=CO1
• Molecular Formula: C10H15NO2
• Molecular Weight: 181.23 g/mol

Description

N-(furan-2-ylmethyl)-N,2-dimethylpropanamide, also known as FMA-1, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FMA-1 is a small molecule that belongs to the class of amides and is synthesized through a multi-step process.

Mechanism of Action

The mechanism of action of N-(furan-2-ylmethyl)-N,2-dimethylpropanamide is not fully understood, but it is believed to act through multiple pathways. N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has been shown to inhibit the activity of various enzymes, including histone deacetylases and matrix metalloproteinases, which are involved in cancer progression and inflammation. N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has also been shown to activate the adenosine receptor, which plays a role in regulating immune function and inflammation.
Biochemical and Physiological Effects:
N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has been shown to have various biochemical and physiological effects, depending on the disease model studied. In cancer research, N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has been shown to induce apoptosis, inhibit angiogenesis, and reduce tumor growth. In inflammation research, N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has been shown to reduce the production of inflammatory cytokines and inhibit the activation of immune cells. In neurological disorders research, N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has several advantages for lab experiments, including its small molecular size, ease of synthesis, and potential therapeutic applications. However, N-(furan-2-ylmethyl)-N,2-dimethylpropanamide also has some limitations, including its low solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for N-(furan-2-ylmethyl)-N,2-dimethylpropanamide research, including:
1. Further investigation of the mechanism of action of N-(furan-2-ylmethyl)-N,2-dimethylpropanamide and its potential targets in cancer, inflammation, and neurological disorders.
2. Development of new synthetic routes for N-(furan-2-ylmethyl)-N,2-dimethylpropanamide to improve its solubility and reduce its toxicity.
3. Evaluation of the pharmacokinetics and pharmacodynamics of N-(furan-2-ylmethyl)-N,2-dimethylpropanamide in animal models to determine its potential for clinical use.
4. Investigation of the potential synergistic effects of N-(furan-2-ylmethyl)-N,2-dimethylpropanamide with other drugs in cancer and inflammation research.
5. Exploration of the potential use of N-(furan-2-ylmethyl)-N,2-dimethylpropanamide in combination with other therapies, such as radiation or chemotherapy, in cancer treatment.
In conclusion, N-(furan-2-ylmethyl)-N,2-dimethylpropanamide is a promising compound that has gained attention in scientific research due to its potential therapeutic applications in cancer, inflammation, and neurological disorders. Further research is needed to fully understand the mechanism of action and potential clinical use of N-(furan-2-ylmethyl)-N,2-dimethylpropanamide.

Synthesis Methods

N-(furan-2-ylmethyl)-N,2-dimethylpropanamide is synthesized through a multi-step process that involves the reaction of furan-2-carboxylic acid with 2,2-dimethylpropan-1-amine in the presence of a coupling reagent. The resulting intermediate is then treated with a reducing agent to obtain the final product, N-(furan-2-ylmethyl)-N,2-dimethylpropanamide.

Scientific Research Applications

N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. In cancer research, N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has been shown to reduce the production of inflammatory cytokines and inhibit the activation of immune cells. In neurological disorders research, N-(furan-2-ylmethyl)-N,2-dimethylpropanamide has been shown to improve cognitive function and reduce neuroinflammation.